Cas no 2758003-17-5 (Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1))

Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) is a halogenated aniline derivative with a molecular formula of C8H10BrNO·HCl. This compound features a bromo substituent at the 6-position and a methoxy group at the 3-position of the benzene ring, along with a methyl group at the 2-position, enhancing its reactivity and selectivity in organic synthesis. The hydrochloride salt form improves its stability and solubility in polar solvents, making it suitable for various chemical applications. Its well-defined structure and high purity make it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The compound's distinct substitution pattern allows for precise functionalization in complex reactions.
Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) structure
2758003-17-5 structure
Product Name:Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1)
CAS No:2758003-17-5
MF:C8H11BrClNO
MW:252.53604054451
CID:6569144
Update Time:2025-07-02

Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1)
    • Inchi: 1S/C8H10BrNO.ClH/c1-5-7(11-2)4-3-6(9)8(5)10;/h3-4H,10H2,1-2H3;1H
    • InChI Key: DXJNACTXAOUCTL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(Br)=C(N)C=1C)C.Cl

Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37337515-0.05g
6-bromo-3-methoxy-2-methylaniline hydrochloride
2758003-17-5 95.0%
0.05g
$149.0 2025-03-18
Enamine
EN300-37337515-0.1g
6-bromo-3-methoxy-2-methylaniline hydrochloride
2758003-17-5 95.0%
0.1g
$221.0 2025-03-18
Enamine
EN300-37337515-0.25g
6-bromo-3-methoxy-2-methylaniline hydrochloride
2758003-17-5 95.0%
0.25g
$315.0 2025-03-18
Enamine
EN300-37337515-0.5g
6-bromo-3-methoxy-2-methylaniline hydrochloride
2758003-17-5 95.0%
0.5g
$501.0 2025-03-18
Enamine
EN300-37337515-1.0g
6-bromo-3-methoxy-2-methylaniline hydrochloride
2758003-17-5 95.0%
1.0g
$642.0 2025-03-18
Enamine
EN300-37337515-2.5g
6-bromo-3-methoxy-2-methylaniline hydrochloride
2758003-17-5 95.0%
2.5g
$1260.0 2025-03-18
Enamine
EN300-37337515-5.0g
6-bromo-3-methoxy-2-methylaniline hydrochloride
2758003-17-5 95.0%
5.0g
$1862.0 2025-03-18
Enamine
EN300-37337515-10.0g
6-bromo-3-methoxy-2-methylaniline hydrochloride
2758003-17-5 95.0%
10.0g
$2762.0 2025-03-18
Aaron
AR028FK0-50mg
6-bromo-3-methoxy-2-methylanilinehydrochloride
2758003-17-5 95%
50mg
$254.00 2025-02-16
Aaron
AR028FK0-100mg
6-bromo-3-methoxy-2-methylanilinehydrochloride
2758003-17-5 95%
100mg
$366.00 2025-02-16

Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) Related Literature

Additional information on Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1)

Research Brief on Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) (CAS: 2758003-17-5)

Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) (CAS: 2758003-17-5) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-methoxy-methyl substitution pattern on the benzene ring, has shown potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and probes for biological targets. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological studies.

Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on its physicochemical properties and reactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. Additionally, computational modeling has provided insights into its molecular interactions, suggesting potential binding affinities for specific protein targets involved in disease pathways.

One of the key areas of investigation has been the compound's role as a building block in medicinal chemistry. Researchers have explored its utility in the synthesis of more complex molecules, particularly those targeting enzymes and receptors implicated in cancer and neurodegenerative diseases. Preliminary in vitro assays have demonstrated moderate inhibitory activity against certain kinases, highlighting its potential as a lead compound for further optimization.

In the context of drug discovery, the compound's mechanism of action is under scrutiny. Recent findings suggest that it may interfere with signal transduction pathways by modulating protein-protein interactions. This has spurred interest in its application as a chemical probe to elucidate biological mechanisms and validate new therapeutic targets. Furthermore, its structural features make it a promising scaffold for the development of selective inhibitors with improved pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Current research efforts are also directed toward scaling up its synthesis and optimizing reaction conditions to ensure reproducibility and cost-effectiveness.

In conclusion, Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) (CAS: 2758003-17-5) represents a valuable tool in chemical biology and drug discovery. Its unique structural attributes and preliminary biological activity warrant further investigation to unlock its full therapeutic potential. Future studies should focus on elucidating its precise mechanism of action, improving its drug-like properties, and exploring its applicability in diverse disease models.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.